2-(2-Hydroxyethyl)-4,7-epoxy-3a,4,5,6,7,7a-hexahydro-2H-isoindole-1,3-dione

• IUPAC Name: 2-(2-hydroxyethyl)-3a,4,5,6,7,7a-hexahydro-4,7-epoxyisoindole-1,3-dione
• InChI: InChI=1S/C10H13NO4/c12-4-3-11-9(13)7-5-1-2-6(15-5)8(7)10(11)14/h5-8,12H,1-4H2
• InChI Key: QQXHRXWQSQDDDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3C(C1O2)C(=O)N(C3=O)CCO
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID30307478
• Molecular Weight: 211.21 g/mol
• CAS RN: 91877-89-3

Description

2-Hydroxyethyl methacrylate (HEMA) is a monomer that is widely used in the field of material synthesis for the production of various types of polymers, such as hydrogels, coatings, adhesives, and thermosets. It’s a colorless, viscous liquid.

Synthesis Analysis

Hydrogels of poly (2-hydroxyethyl methacrylate) (pHEMA) are suitable materials for medical applications. Synthesis, structural characterization, kinetic, physical properties, and cell viability of these materials are reported. The system was conducted via free radical polymerization in the absence of solvents or cross-linking agents.

Molecular Structure Analysis

The conversion of C=C double bond of the monomer 2-hydroxyethyl methacrylate was confirmed by Fourier transform infrared spectroscopy.

Chemical Reactions Analysis

The polymer-encapsulated pigments were synthesized by emulsion polymerization with aqueous dispersions of the pigments.

Physical And Chemical Properties Analysis

The unmodified polymer latex particle had a glass transition temperature (Tg) of 7.5 °C. The Tg of hydroxyl functionalized polymer latex particle had 13.9, 14.8, 19.0, and 18.8 °C in the presence of 2.5, 4.0, 6.0, and 10.0 mass % HEMA, respectively.

Safety and Hazards

The safety data sheet for 2-Hydroxyethyl methacrylate suggests avoiding contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Keep in a dry, cool, and well-ventilated place. Keep container tightly closed.

Future Directions

The use of hydrogels in load-bearing applications is often limited by insufficient toughness. 2-Hydroxyethyl methacrylate (HEMA) based hydrogels are appealing for translational work, as they are affordable and the use of HEMA is FDA approved.